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Compound of Interest

3-(3-Chlorophenyl)-2'-
Compound Name:

methoxypropiophenone
CAS No.: 898762-20-4
Cat. No.: B3023790

Get Quote

Executive Summary & Chemical Identity

3-(3-Chlorophenyl)-2'-methoxypropiophenone (CAS: 898762-20-4) is a functionalized
dihydrochalcone derivative.[1][2] Structurally, it consists of a propiophenone core substituted
with a methoxy group at the ortho position of the benzoyl ring and a chlorine atom at the meta
position of the distal phenyl ring.[1]

This compound serves as a critical scaffold intermediate in medicinal chemistry, particularly for
the synthesis of Class IC antiarrhythmic agents (analogs of Propafenone) and novel sodium
channel blockers.[1] Its 2'-methoxy group acts as a "masked" phenol, offering a stable
precursor that can be selectively deprotected to generate the ether-linked pharmacophores
found in many cardiovascular drugs.[1]

Chemical Profile
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Property Data

3-(3-chlorophenyl)-1-(2-methoxyphenyl)propan-
IUPAC Name ( phenyl)-1-( yphenyl)prop

1-one
Common Class Dihydrochalcone; Substituted Propiophenone
Molecular Formula C16H15ClO2
Molecular Weight 274.74 g/mol
CAS Number 898762-20-4
Key Functional Groups Aryl Ketone, Aryl Chloride, Aryl Ether

Structural Activity Relationship (SAR) & Related
Compounds

The pharmacological utility of 3-(3-Chlorophenyl)-2'-methoxypropiophenone is best
understood through its structural relationship to established drugs.

The Propafenone Connection

The most direct "related compound" is Propafenone (Rythmol), a Class IC antiarrhythmic.[1][3]

[4]

e Propafenone Structure: 1-[2-[2-hydroxy-3-(propylamino)propoxy]phenyl]-3-phenylpropan-1-
one.[1][4][5]

o Target Compound Relation: The target is a 3-chloro analog of the propafenone lipophilic
core.[1]

o Core Homology: Both share the 1,3-diphenylpropan-1-one skeleton.[1]

o Differentiation: The target possesses a 3-chlorophenyl group (increasing lipophilicity and
metabolic stability of the distal ring) and a 2'-methoxy group (precursor to the 2'-propoxy
ether chain).[1]

SAR Visualization (DOT Diagram)
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The following diagram illustrates the structural evolution from the target intermediate to
bioactive analogs.[1]

Selective Hydrogenation O-Demethylation Etherification + Amination
Precursor Chalcone (H2, Pd/C) »| 3-(3-Chlorophenyl)-2'-methoxypropiophenone (BBr3 or HBr) 2'-Hydroxy Derivative + =l Propafenone Analog
(Unsaturated) = (Stable Intermediate) (Active Nucleophile) ™| (Na+ Channel Blocker)

=
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lipophilicity

Click to download full resolution via product page
Figure 1: Synthetic evolution from precursor chalcone to bioactive propafenone analogs.[1]

Synthesis & Manufacturing Protocols

The synthesis of 3-(3-Chlorophenyl)-2'-methoxypropiophenone follows a robust two-step
sequence: Claisen-Schmidt Condensation followed by Catalytic Hydrogenation.[1]

Step 1: Claisen-Schmidt Condensation

Objective: Form the unsaturated chalcone intermediate.[1] Reaction: 2'-Methoxyacetophenone
+ 3-Chlorobenzaldehyde — Chalcone[1]

Protocol:

o Reagents: Dissolve 2'-methoxyacetophenone (1.0 eq) and 3-chlorobenzaldehyde (1.0 eq) in
Ethanol (10 volumes).

o Catalyst: Add aqueous NaOH (40% w/v, 1.5 eq) dropwise at 0°C.

o Reaction: Stir at room temperature for 12—24 hours. A heavy precipitate (the chalcone)
typically forms.[1]

o Workup: Pour the mixture into ice-water/HCI. Filter the solid precipitate.[1]

 Purification: Recrystallize from Ethanol/Water.
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o Self-Validation: *H NMR must show trans-alkene doublets (J = 15-16 Hz) in the 7.4-7.8
ppm region.[1]

Step 2: Selective Hydrogenation

Objective: Reduce the alkene to an alkane without reducing the ketone or removing the
chlorine atom.[1] Reaction: Chalcone + H2 — Dihydrochalcone (Target)[1]

Protocol:
» Solvent: Dissolve the chalcone in Ethyl Acetate or Methanol.

o Catalyst: Use 5% Pd/C (10 wt% loading). Note: Avoid Pd(OH)2 or high pressures to prevent
dechlorination.[1]

« Conditions: Hydrogenate at 1 atm (balloon pressure) or using a flow reactor (H-Cube) at
25°C.

e Monitoring: Monitor via TLC or HPLC. The reaction is complete when the UV-active alkene
spot disappears.[1]

o Workup: Filter through Celite to remove catalyst.[1] Concentrate the filtrate.

o Self-Validation: *H NMR will show the disappearance of alkene doublets and the
appearance of two triplets (or multiplets) for the -CH2-CH:- linkage at approximately 6 3.0—
3.3 ppm.[1]

Analytical Characterization & Quality Control

To ensure the integrity of the compound for research use, the following parameters must be
verified.
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Test Acceptance Criteria Methodological Note

Reverse-phase C18,

HPLC Purity > 98.0% o )
Water/Acetonitrile gradient.[1]
Look for 3H singlet (OMe) at
1H NMR Confirms structure ~3.9 ppm and ethylene bridge.
[1]
Chlorine isotope pattern (3:1
Mass Spec [M+H]* = 275.08 ratio for 3>CI/3”Cl) must be
visible.[1]
) ) ) Yellowing indicates residual
Appearance White/Off-white solid

chalcone (unsaturation).[1]

Pharmacological Applications of Related

Compounds

While 3-(3-Chlorophenyl)-2'-methoxypropiophenone is primarily a building block, its "related
compounds" are significant in cardiology and oncology.[1]

Sodium Channel Blockade (Class IC)

Compounds with the 3-phenylpropiophenone pharmacophore (like Propafenone) bind to the
inner pore of voltage-gated sodium channels (Nav1.5).[1]

» Mechanism: They stabilize the channel in the inactivated state, slowing Phase O
depolarization.[1]

* Role of the Target: The 3-chlorophenyl substitution is investigated to alter the "off-rate”
(kinetics of unbinding) from the channel, potentially creating drugs with different refractory
period profiles than propafenone.[1]

Oncology (ABC Transporter Inhibition)

Propafenone analogs have been studied as inhibitors of P-glycoprotein (P-gp), an efflux pump
responsible for multidrug resistance in cancer.[1][6]
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o Relevance: Dihydrochalcones derived from this target exhibit increased lipophilicity (due to
the Cl atom), which often correlates with higher affinity for the P-gp binding site, potentially
reversing resistance to chemotherapeutics like doxorubicin [1].[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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